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Compound of Interest

Compound Name: ATC0065

Cat. No.: B1665809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of ATC0065, a potent and
orally active melanin-concentrating hormone receptor 1 (MCHR1) antagonist, in behavioral
studies with mice. The protocols and data presented are intended to facilitate the design and
execution of experiments investigating the anxiolytic and antidepressant-like effects of this

compound.
Compound Information
Compound Name ATC0065
N2-[cis-4-({2-[4-bromo-2-
(trifluoromethoxy)phenyl]ethyl}amino)cyclohexyl]
Full Name ) ) ) o
-N4,N4-dimethylquinazoline-2,4-diamine
dihydrochloride
Melanin-Concentrating Hormone Receptor 1
Target ,
(MCHR1) Antagonist
Reported Effects Anxiolytic-like and Antidepressant-like
Administration Oral (p.0.)

Dosage and Administration
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Quantitative data from preclinical studies for ATC0065 are summarized below. Dosages should

be optimized for specific mouse strains and experimental conditions.

Parameter

Details

Reference

Route of Administration

Oral (p.o.)

[1]

Vehicle

0.5% methylcellulose solution

[1]

Effective Dose Range

(Antidepressant-like effects)

3 - 30 mg/kg

[1]

Effective Dose Range

(Anxiolytic-like effects)

10 - 30 mg/kg

[1]

Administration Time

60 minutes prior to behavioral

testing

[1]

Experimental Protocols

Detailed methodologies for key behavioral assays are provided below. These protocols are

based on standard procedures and should be adapted to specific laboratory conditions.

Forced Swim Test (FST) for Antidepressant-like Activity

The FST is a widely used assay to screen for antidepressant-like activity. The test is based on

the observation that animals will cease to struggle and adopt an immobile posture when placed

in an inescapable container of water. Antidepressant compounds reduce the time of immobility.

Materials:

Water (23-25°C)

ATCO0065

Stopwatch

Glass beakers (25 cm height, 10 cm diameter)

Vehicle (0.5% methylcellulose)
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 Video recording system (optional)

Procedure:

o Administer ATC0065 (3-30 mg/kg, p.o.) or vehicle 60 minutes before the test.[1]
 Fill the beakers with water to a depth of 15 cm.

e Gently place each mouse into a beaker.

e The test duration is typically 6 minutes. The last 4 minutes of the session are scored for
immobility.

e A mouse is considered immobile when it remains floating with only minor movements
necessary to keep its head above water.

 After the test, remove the mice, dry them with a towel, and return them to their home cages.

o Record the duration of immobility for each animal.

Elevated Plus Maze (EPM) for Anxiolytic-like Activity

The EPM is a widely used test to assess anxiety-like behavior in rodents. The maze consists of
two open arms and two enclosed arms. Anxiolytic compounds increase the time spent in and
the number of entries into the open arms.

Materials:
o Elevated plus maze apparatus (typically 50 cm above the floor)

ATCO0065

Vehicle (0.5% methylcellulose)

Stopwatch

Video tracking software

Procedure:
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e Administer ATC0065 (10-30 mg/kg, p.o.) or vehicle 60 minutes before the test.[1]

o Place the mouse in the center of the maze, facing one of the enclosed arms.

» Allow the mouse to explore the maze for a 5-minute session.

o Record the number of entries into and the time spent in the open and closed arms.
e An arm entry is defined as all four paws entering the arm.

o After each trial, clean the maze with 70% ethanol to remove any olfactory cues.

Stress-Induced Hyperthermia (SIH) for Anxiolytic-like
Activity

The SIH test is based on the principle that stressful stimuli can induce a transient rise in body
temperature in rodents. Anxiolytic drugs can attenuate this stress-induced temperature
increase.

Materials:

e Rectal thermometer

e ATCO0065

¢ Vehicle (0.5% methylcellulose)

e Animal cages

Procedure:

e Measure the basal rectal temperature (T1) of each mouse.

o Immediately after the first measurement, administer ATC0065 (10-30 mg/kg, p.0.) or vehicle.

[1]

e Return the mice to their home cages.
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e 60 minutes after drug administration, measure the rectal temperature again (T2). The stress
of the initial temperature measurement and the injection serves as the stressor.

e The stress-induced hyperthermia is calculated as the difference between T2 and T1 (AT =T2
-T1).

e Anxiolytic activity is indicated by a reduction in AT in the drug-treated group compared to the

vehicle-treated group.

Mechanism of Action and Signaling Pathway

ATCO0065 acts as an antagonist at the Melanin-Concentrating Hormone Receptor 1 (MCHR1).
MCHR1 is a G-protein coupled receptor (GPCR) predominantly expressed in the brain. The
binding of the endogenous ligand, melanin-concentrating hormone (MCH), to MCHRL1 typically
leads to the activation of inhibitory G-proteins (Gi/o), which in turn inhibit adenylyl cyclase,
decrease intracellular cyclic AMP (cCAMP) levels, and modulate ion channel activity. By blocking
this interaction, ATC0065 is thought to disinhibit downstream signaling pathways, ultimately
leading to its anxiolytic and antidepressant-like effects.
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Caption: MCHR1 signaling and antagonism by ATC0065.

Experimental Workflow

A general workflow for conducting behavioral studies with ATC0065 is outlined below.
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Caption: General workflow for ATC0065 behavioral studies.
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Important Considerations

« Animal Welfare: All experiments should be conducted in accordance with institutional and
national guidelines for the care and use of laboratory animals.

e Habituation: Proper habituation of the animals to the experimental environment and handling
procedures is crucial to minimize stress and obtain reliable data.

o Controls: Always include a vehicle-treated control group to account for any effects of the
administration procedure.

» Blinding: Whenever possible, the experimenter should be blind to the treatment conditions to
avoid bias in behavioral scoring.

o Locomotor Activity: It is advisable to assess the effect of ATC0065 on spontaneous
locomotor activity to rule out confounding effects of sedation or hyperactivity on the results of
the primary behavioral assays.[1] ATC0065 has been reported not to affect spontaneous
locomotor activity in rats.[1]

By following these guidelines and protocols, researchers can effectively utilize ATC0065 as a
tool to investigate the role of the MCHRL1 system in the regulation of mood and anxiety-related
behaviors in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665809#atc0065-dosage-for-behavioral-studies-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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